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Compound of Interest

Compound Name:
2-Methoxy-3-nitrobenzene-1-

sulfonamide

CAS No.: 1261827-86-4

Cat. No.: B13273451

Get Quote

Executive Summary
Compound Identifier: 2-Methoxy-3-nitrobenzene-1-sulfonamide CAS Registry Number:

1261827-86-4 Molecular Formula: Cngcontent-ng-c4120160419="" _nghost-ng-

c3115686525="" class="inline ng-star-inserted">

H

N

O

S Molecular Weight: 232.21 g/mol [1]

This technical guide provides a comprehensive spectroscopic profile for 2-Methoxy-3-
nitrobenzene-1-sulfonamide, a critical intermediate in the synthesis of endothelin receptor

antagonists and sulfonamide-based antimicrobials.[2] Due to the steric crowding of the 1,2,3-

trisubstituted benzene ring, this molecule exhibits distinct spectroscopic signatures that

differentiate it from its 4-methoxy isomers.
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This document is designed for medicinal chemists and analytical scientists, focusing on the

structural elucidation, impurity profiling, and experimental protocols required for rigorous

characterization.

Molecular Characterization Strategy
The analysis of 1,2,3-trisubstituted benzenes requires a multi-modal approach to confirm

regiochemistry, particularly to distinguish between the 2-methoxy-3-nitro and 2-methoxy-4-nitro

isomers.

Analytical Workflow
The following diagram outlines the logical flow for validating the structure, moving from bulk

property verification to atomic-level connectivity.
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Figure 1: Analytical workflow for structural validation.

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the primary tool for confirming the 1,2,3-substitution pattern. The key
diagnostic feature is the splitting pattern of the three aromatic protons.
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Solvent: DMSO-ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-

star-inserted">

(Preferred due to sulfonamide proton exchange rates). Reference: TMS (0.00 ppm).

Predicted

H NMR Data
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Shift
(ngcontent-ng-
c4120160419="
" _nghost-ng-
c3115686525="
" class="inline
ng-star-
inserted">

, ppm)

Multiplicity Integration Assignment
Structural
Logic
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NH
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and water

content.

8.05
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class="inline ng-

star-inserted">

Hz.

7.45 Triplet (t) 1H Ar-H (C5)

Shielded relative

to H4/H6 due to

para-resonance
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group.

ngcontent-ng-

c4120160419=""

_nghost-ng-

c3115686525=""

class="inline ng-

star-inserted">

Hz.

3.95 Singlet (s) 3H -OCH

Characteristic

methoxy singlet.

Slightly downfield

due to ortho-

nitro/sulfonamide

crowding.[2]

Predicted

C NMR Data
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Shift (ngcontent-ng-
c4120160419="" _nghost-
ng-c3115686525=""
class="inline ng-star-
inserted">

, ppm)

Type Assignment

153.5 Quaternary
C2 (C-OMe): Deshielded by

oxygen; ipso-carbon.

144.2 Quaternary

C3 (C-NOngcontent-ng-

c4120160419="" _nghost-ng-

c3115686525="" class="inline

ng-star-inserted">

): Deshielded by nitro group.

136.8 Quaternary

C1 (C-SOngcontent-ng-

c4120160419="" _nghost-ng-

c3115686525="" class="inline

ng-star-inserted">

): Ipso to sulfonamide.[3]

131.0 CH C6: Ortho to sulfonamide.

127.5 CH C4: Ortho to nitro.

120.5 CH
C5: Meta to both EWGs; Para

to OMe.

62.5

CHngcontent-ng-

c4120160419="" _nghost-ng-

c3115686525="" class="inline

ng-star-inserted">

-OCH

: Methoxy carbon.
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Expert Insight: In the 1,2,3-trisubstituted system, the coupling constant between H4 and H6

(meta-coupling) is often small (

Hz) or unresolved, leading to the appearance of H5 as a triplet and H4/H6 as

doublets. High-field instruments (600 MHz+) may resolve the secondary splitting.

B. Infrared (IR) Spectroscopy
IR is critical for verifying the oxidation state of the sulfur and nitrogen species.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).
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Wavenumber
(cmngcontent-ng-
c4120160419=""
_nghost-ng-
c3115686525=""
class="inline ng-
star-inserted">

)

Intensity Assignment Diagnostic Value

3350, 3260 Medium (N-H)

Asymmetric and

symmetric stretching

of primary

sulfonamide (-NH

).

1535 Strong
(NO

)

Asymmetric nitro

stretch.

1360 Strong
(SO

)

Asymmetric sulfonyl

stretch.

1340 Strong
(NO

)

Symmetric nitro

stretch.

1170 Strong
(SO

)

Symmetric sulfonyl

stretch.

1040 Medium (C-O-C)
Aryl alkyl ether stretch

(Methoxy).

C. Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]
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. Rationale: Sulfonamides are acidic (

) and ionize readily in negative mode.

Molecular Ion:ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-

star-inserted">

231.0 [M-H]

Exact Mass: 232.0154[2]

Fragmentation Pathway (ESI-)
The fragmentation typically involves the loss of the SO

moiety or the nitro group.

[M-H]⁻
m/z 231

[M-H-SO₂]⁻
m/z 167

- SO₂ (64 Da)

[M-H-SO₂-NO₂]⁻
m/z 121

- NO₂ (46 Da)

Click to download full resolution via product page

Figure 2: Proposed ESI(-) fragmentation pathway.[2]

Experimental Protocols
Protocol 1: NMR Sample Preparation
To ensure reproducible chemical shifts and resolution of exchangeable protons.
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Massing: Weigh 5–10 mg of the dry solid compound into a clean vial.

Solvation: Add 0.6 mL of DMSO-

(99.9% D).

Note: CDCl

is often a poor solvent for primary sulfonamides due to low solubility and broadening of the
NH

peak.

Transfer: Filter the solution through a cotton plug into a standard 5 mm NMR tube to remove

undissolved particulates.

Acquisition:

Set relaxation delay (

) to

seconds to allow full relaxation of aromatic protons.

Acquire 16–32 scans for

H; 512–1024 scans for

C.

Protocol 2: Synthesis (Contextual)
While this guide focuses on data, understanding the synthesis aids in impurity identification.

The compound is typically synthesized via the chlorosulfonation of 2-methoxy-3-nitrobenzene

(or 2-nitroanisole derivatives), followed by aminolysis.[2]

Key Impurity:

Sulfonic Acid Derivative: Resulting from hydrolysis of the intermediate sulfonyl chloride.
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Detection: Look for a broad OH peak >10 ppm in NMR and a mass shift to ngcontent-ng-

c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

232 [M-H]

(acid form) in MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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